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Compound of Interest

Compound Name: Ingenol-5,20-acetonide

Cat. No.: B15595914 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Ingenol-5,20-acetonide, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and compliance

with standard laboratory waste management protocols.

Chemical and Physical Properties
A summary of key data for Ingenol-5,20-acetonide is presented below. This information is

critical for its safe handling and storage.
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Property Value Citations

CAS Number 77573-43-4 [1]

Molecular Formula C23H32O5 [1]

Molecular Weight 388.5 g/mol [1]

Appearance White solid [1]

Solubility

Soluble in Methanol, DMSO,

Dichloromethane, Chloroform,

Ethyl Acetate, Acetone.

[1][2]

Long-Term Storage -20°C [1][3]

Short-Term Storage +4°C [1]

Stability
Stable for at least 1 year after

receipt when stored at -20°C.
[1]

Disposal Protocol: A Step-by-Step Guide
The primary step in the disposal of any chemical is to determine whether it is classified as

hazardous waste. While a Safety Data Sheet (SDS) for the related compound Ingenol-3,4,5,20-

diacetonide classifies it as not a hazardous substance or mixture, it is imperative to consult with

your institution's Environmental Health and Safety (EHS) office to determine the classification

of Ingenol-5,20-acetonide based on local regulations and the specific waste matrix.[4]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of Ingenol-
5,20-acetonide.
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Disposal Workflow for Ingenol-5,20-acetonide

Start: Unused or Expired
Ingenol-5,20-acetonide

Consult Institutional EHS
for Hazard Assessment

Scenario 1:
Determined to be Non-Hazardous Waste

 Non-Hazardous 

Scenario 2:
Determined to be Hazardous Waste

 Hazardous 

Follow Non-Hazardous
Disposal Protocol

Follow Hazardous
Disposal Protocol

End: Proper Disposal
Complete

Click to download full resolution via product page

Decision workflow for Ingenol-5,20-acetonide disposal.

Scenario 1: Ingenol-5,20-acetonide is Determined to be
Non-Hazardous Waste
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If your institution's EHS office confirms that Ingenol-5,20-acetonide is not classified as

hazardous waste, the following general disposal procedure, adapted from FDA guidelines for

non-controlled substances, should be followed.[5][6]

Experimental Protocol:

Deactivation:

Remove the Ingenol-5,20-acetonide from its original container.

Mix the compound with an inert and unpalatable substance such as cat litter, used coffee

grounds, or dirt. This step prevents accidental ingestion by wildlife or humans if the waste

is exposed.[5][6] Do not crush tablets or capsules if in that form.

Containerization:

Place the mixture into a sealable container, such as a plastic bag or a screw-top jar, to

prevent leakage.[5]

Final Disposal:

Dispose of the sealed container in the regular laboratory or municipal trash.[7]

Container Management:

For the empty original container, remove or fully obscure all personal and chemical

identification information from the label.

The empty container can then be discarded in the trash or recycled, depending on

institutional policies.[5]

Scenario 2: Ingenol-5,20-acetonide is Determined to be
Hazardous Waste
If Ingenol-5,20-acetonide is identified as hazardous waste, strict adherence to hazardous

waste disposal protocols is mandatory to ensure safety and regulatory compliance.[8][9]

Experimental Protocol:
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Containerization:

Collect the Ingenol-5,20-acetonide waste in a designated and compatible hazardous

waste container.[9] The original container is often the best choice, provided it is in good

condition.[8][10]

The container must have a secure, leak-proof, screw-on cap.[8] Do not overfill the

container; leave at least one inch of headspace to allow for expansion.[10]

Place the primary waste container in a secondary containment unit, such as a lab tray or

bin, to contain any potential leaks.[8]

Labeling:

Affix a "Hazardous Waste" label to the container.[9]

The label must include:

The full chemical name: "Ingenol-5,20-acetonide".

Any identified hazards (e.g., toxic).

The accumulation start date (the date the first drop of waste was added).

The name and contact information of the principal investigator or laboratory.

Storage:

Store the container in a designated satellite accumulation area within the laboratory.

Segregate the waste from incompatible materials. For example, keep it separate from

acids, bases, and oxidizers.[10][11]

Keep the waste container closed except when adding waste.[8][9]

Disposal Request:
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When the container is nearly full (e.g., 3/4 full) or has reached the institutional time limit for

storage (e.g., 90 or 150 days), submit a hazardous waste pickup request to your EHS

office.[8][12]

Empty Container Disposal:

If the original container held a toxic chemical, it must be triple-rinsed with a suitable

solvent.[9][11]

The rinsate (the solvent used for rinsing) must be collected and treated as hazardous

waste.[9][11]

After triple-rinsing, the container may be disposed of in the regular trash after defacing the

label.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. adipogen.com [adipogen.com]

2. Ingenol-5,20-acetonide | CAS:77573-43-4 | Manufacturer ChemFaces [chemfaces.com]

3. medchemexpress.com [medchemexpress.com]

4. abmole.com [abmole.com]

5. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

6. fda.gov [fda.gov]

7. acs.org [acs.org]

8. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

9. campussafety.lehigh.edu [campussafety.lehigh.edu]

10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15595914?utm_src=pdf-custom-synthesis
https://adipogen.com/storeconfig/choose/store?destination=ag-cn2-0029-ingenol-5-20-acetonide.html
https://www.chemfaces.com/natural/Ingenol-5-20-acetonide-CFN90923.html
https://www.medchemexpress.com/Ingenol-5,20-acetonide.html
https://www.abmole.com/literature/ingenol-3-4-5-20-diacetonide-msds.html
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. rtong.people.ust.hk [rtong.people.ust.hk]

12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Safe Disposal of Ingenol-5,20-acetonide: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595914#ingenol-5-20-acetonide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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